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Compound of Interest

Compound Name: 2-Propyloctanal

Cat. No.: B15460182 Get Quote

Disclaimer: There is currently a significant lack of publicly available scientific literature

specifically detailing the biological activity of 2-propyloctanal. This guide, therefore, provides a

theoretical framework based on its chemical structure and the known biological activities of

structurally similar aliphatic aldehydes. The information presented is intended to guide future

research and should not be considered an established toxicological or pharmacological profile.

Introduction to 2-Propyloctanal
2-Propyloctanal is a branched-chain aliphatic aldehyde. Its chemical properties are

summarized below.

Property Value Source

Molecular Formula C11H22O PubChem[1]

Molecular Weight 170.29 g/mol PubChem[1]

IUPAC Name 2-propyloctanal PubChem[1]

CAS Number 61611-52-7 PubChem[1]

The presence of an aldehyde functional group suggests that 2-propyloctanal is likely to be a

reactive electrophile, capable of interacting with biological molecules.
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Potential Biological Activities and Mechanisms of
Action
The biological effects of aliphatic aldehydes are largely dictated by their electrophilic nature,

which allows them to form covalent adducts with biological nucleophiles such as proteins, DNA,

and lipids.[2][3] This reactivity can lead to a range of cellular responses, from signaling to

cytotoxicity.

General Biological Activities of Aliphatic Aldehydes
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Biological Effect Description References

Cytotoxicity

Due to their ability to form

adducts with essential

biomolecules, aldehydes can

disrupt cellular function and

lead to cell death. This is a

common mechanism of toxicity

for many aldehydes.

[2][3]

Inflammation and Immune

Response

Some aldehydes can act as

signaling molecules that trigger

inflammatory pathways. For

example, they can activate

immune cells and stimulate the

release of pro-inflammatory

cytokines.

[4]

Oxidative Stress

Aldehydes are both products

and mediators of oxidative

stress. Their accumulation can

lead to cellular damage, and

they are often used as

biomarkers for oxidative stress.

[2][5]

Cellular Signaling

At low concentrations, certain

aldehydes can function as

signaling molecules,

modulating pathways involved

in cell proliferation,

differentiation, and apoptosis.

[4]

Antimicrobial Activity

The reactivity of aldehydes can

also be harnessed for

antimicrobial purposes, as they

can damage microbial cells.

[6]

Based on its structure as a saturated alkanal, 2-propyloctanal can be classified as a "hard"

electrophile. This suggests it would preferentially react with "hard" biological nucleophiles, such
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as the primary amine groups on lysine residues within proteins.[2][5][7]

Figure 1: General Mechanism of Aldehyde Reactivity
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Figure 1: General Mechanism of Aldehyde Reactivity

Metabolism of Aliphatic Aldehydes
In biological systems, aldehydes are typically detoxified by a superfamily of enzymes called

aldehyde dehydrogenases (ALDHs).[8] These enzymes catalyze the oxidation of aldehydes to

their corresponding carboxylic acids, which are less reactive and more easily excreted.[8] The

efficiency of this metabolic detoxification is a key determinant of an aldehyde's potential toxicity.

The role of aldehyde oxidase (AO) in the metabolism of aldehydes is also a consideration in

drug development.[9][10]

Potential Applications in Drug Development
While the reactivity of aldehydes is often associated with toxicity, it can also be leveraged for

therapeutic benefit. Aldehydes have been explored as active pharmaceutical ingredients,

though their development can be challenging.[11][12] The ability of aldehydes to form covalent

bonds can be exploited to design targeted inhibitors for specific proteins.
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Suggested Experimental Protocols for Investigating
Biological Activity
To elucidate the biological activity of 2-propyloctanal, a systematic series of in vitro and in vivo

experiments would be required.

5.1. In Vitro Cytotoxicity Assays

A primary step would be to assess the cytotoxic potential of 2-propyloctanal across various

cell lines.

MTT Assay: This colorimetric assay measures cell metabolic activity as an indicator of cell

viability. Cells would be treated with a range of 2-propyloctanal concentrations to determine

the IC50 (half-maximal inhibitory concentration).

LDH Assay: Lactate dehydrogenase (LDH) is released from damaged cells. Measuring LDH

in the culture medium provides an indication of cytotoxicity.

Live/Dead Staining: Using fluorescent dyes such as calcein-AM and propidium iodide allows

for direct visualization and quantification of viable and non-viable cells.
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Figure 2: Workflow for In Vitro Cytotoxicity Assessment
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Figure 2: Workflow for In Vitro Cytotoxicity Assessment

5.2. Mechanistic Studies

Should 2-propyloctanal exhibit significant biological activity, further experiments would be

necessary to determine its mechanism of action.

Western Blotting: To investigate effects on specific signaling pathways (e.g., apoptosis,

inflammation), the expression levels of key proteins could be measured.

Mass Spectrometry: To identify protein targets, mass spectrometry-based proteomics could

be used to detect adducts of 2-propyloctanal on cellular proteins.

Gene Expression Analysis (e.g., qPCR, RNA-seq): To understand the broader cellular

response, changes in gene expression following treatment could be analyzed.
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Conclusion and Future Directions
While there is no direct evidence on the biological activity of 2-propyloctanal, its chemical

nature as a saturated aliphatic aldehyde suggests it has the potential to be biologically active. It

is likely to exhibit some level of cytotoxicity through the formation of adducts with cellular

macromolecules. Future research should focus on empirical testing, starting with basic

cytotoxicity and antimicrobial screenings. A deeper understanding of its interaction with

biological systems could reveal potential applications or toxicological concerns. The

development of chemical probes for aliphatic aldehydes could also aid in visualizing its

subcellular localization and concentration in live cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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